Cas no 2128221-58-7 (N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide)

• Product Name: N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide
• CAS No: 2128221-58-7
• MF: C₁₇H₂₅N₃O
• MW: 287.39990401268
• CID: 5408015
• PubChem ID: 145877697
• Update Time: 2025-08-05

N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide

• Inchi： 1S/C17H25N3O/c1-12-14(7-10-19-12)15(21)20-17(11-18)8-5-13(6-9-17)16(2,3)4/h7,10,13,19H,5-6,8-9H2,1-4H3,(H,20,21)
• InChI Key： AGVUCHLNLMQULT-UHFFFAOYSA-N
• SMILES： N1C=CC(C(NC2(C#N)CCC(C(C)(C)C)CC2)=O)=C1C

Additional information on N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide

Comprehensive Overview of N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide (CAS No. 2128221-58-7)

The compound N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide, identified by its CAS No. 2128221-58-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyano group, a tert-butyl-substituted cyclohexyl ring, and a 2-methylpyrrole carboxamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel heterocyclic compounds like N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide has surged, driven by advancements in drug discovery and precision agriculture. The compound's molecular stability and functional versatility align with current trends in sustainable chemistry, where minimizing environmental impact while maximizing efficacy is paramount. Its CAS No. 2128221-58-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most intriguing aspects of this compound is its potential role in enzyme inhibition. Preliminary studies suggest that the pyrrole-carboxamide backbone may serve as a pharmacophore for modulating specific enzymatic pathways. This has sparked interest in its application for therapeutic targets, particularly in areas like metabolic disorders and inflammatory diseases. The tert-butyl group in its structure is also noteworthy, as it often enhances lipophilicity and bioavailability, critical factors in drug design.

From a synthetic chemistry perspective, N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide presents interesting challenges and opportunities. Its multi-functional groups allow for diverse derivatization strategies, enabling researchers to fine-tune its properties for specific applications. The compound's CAS No. 2128221-58-7 is often referenced in patents and publications related to organic synthesis optimization, highlighting its importance in methodological development.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing regulatory scrutiny on chemical sustainability, researchers are exploring ways to synthesize N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide using catalyst-free or low-waste protocols. This aligns with broader industry shifts toward eco-friendly manufacturing, a topic frequently searched in conjunction with specialty chemicals.

In summary, N-[1-Cyano-4-(1,1-dimethylethyl)cyclohexyl]-2-methyl-1H-pyrrole-3-carboxamide (CAS No. 2128221-58-7) represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with its potential in life sciences and material chemistry, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation functional materials and biologically active agents.